2-Chloro-5-[[4-(4-methylphenyl)-4-oxobutanoyl]amino]benzoic acid

• IUPAC Name: 2-chloro-5-[[4-(4-methylphenyl)-4-oxobutanoyl]amino]benzoic acid
• InChI: InChI=1S/C18H16ClNO4/c1-11-2-4-12(5-3-11)16(21)8-9-17(22)20-13-6-7-15(19)14(10-13)18(23)24/h2-7,10H,8-9H2,1H3,(H,20,22)(H,23,24)
• InChI Key: NHYJHLXNFNFZFI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)CCC(=O)NC2=CC(=C(C=C2)Cl)C(=O)O
• Molecular Formula: C18H16ClNO4
• Molecular Weight: 345.8 g/mol

Description

2-Chloro-5-[[4-(4-methylphenyl)-4-oxobutanoyl]amino]benzoic acid, also known as MK-886, is a potent and selective inhibitor of the 5-lipoxygenase-activating protein (FLAP). FLAP is a key protein involved in the biosynthesis of leukotrienes, which are potent inflammatory mediators. MK-886 has been extensively studied for its potential therapeutic applications in various inflammatory diseases, such as asthma, arthritis, and atherosclerosis.

Mechanism of Action

2-Chloro-5-[[4-(4-methylphenyl)-4-oxobutanoyl]amino]benzoic acid binds to FLAP and prevents its interaction with 5-LO, which is required for the biosynthesis of leukotrienes. By inhibiting the biosynthesis of leukotrienes, 2-Chloro-5-[[4-(4-methylphenyl)-4-oxobutanoyl]amino]benzoic acid can reduce inflammation and tissue damage in various inflammatory diseases.
Biochemical and physiological effects:
2-Chloro-5-[[4-(4-methylphenyl)-4-oxobutanoyl]amino]benzoic acid has been shown to reduce inflammation and tissue damage in various animal models of inflammatory diseases. In addition, 2-Chloro-5-[[4-(4-methylphenyl)-4-oxobutanoyl]amino]benzoic acid can inhibit the proliferation and migration of smooth muscle cells, which are key events in the development of atherosclerosis.

Advantages and Limitations for Lab Experiments

2-Chloro-5-[[4-(4-methylphenyl)-4-oxobutanoyl]amino]benzoic acid is a potent and selective inhibitor of FLAP, which makes it a valuable tool for studying the role of leukotrienes in inflammation and disease. However, its potency and selectivity can also make it difficult to use in certain experimental settings, as high concentrations may be required to achieve the desired effect. In addition, 2-Chloro-5-[[4-(4-methylphenyl)-4-oxobutanoyl]amino]benzoic acid has a relatively short half-life in vivo, which may limit its therapeutic potential.

Future Directions

1. Development of more potent and selective FLAP inhibitors with longer half-lives for therapeutic use.
2. Investigation of the role of leukotrienes in other inflammatory diseases, such as inflammatory bowel disease and psoriasis.
3. Development of FLAP inhibitors as potential anti-cancer agents, as leukotrienes have been implicated in cancer progression.
4. Investigation of the potential side effects of FLAP inhibitors, as leukotrienes also have important physiological functions, such as regulating immune responses and maintaining vascular tone.

Synthesis Methods

2-Chloro-5-[[4-(4-methylphenyl)-4-oxobutanoyl]amino]benzoic acid can be synthesized in several steps, starting from 2-chloro-5-nitrobenzoic acid. The nitro group is reduced to an amino group, which is then protected with a tert-butoxycarbonyl (Boc) group. The Boc-protected amine is then coupled with 4-(4-methylphenyl)-4-oxobutyric acid, followed by deprotection of the Boc group to yield 2-Chloro-5-[[4-(4-methylphenyl)-4-oxobutanoyl]amino]benzoic acid.

Scientific Research Applications

2-Chloro-5-[[4-(4-methylphenyl)-4-oxobutanoyl]amino]benzoic acid has been extensively studied for its potential therapeutic applications in various inflammatory diseases, such as asthma, arthritis, and atherosclerosis. In vitro studies have shown that 2-Chloro-5-[[4-(4-methylphenyl)-4-oxobutanoyl]amino]benzoic acid inhibits the biosynthesis of leukotrienes by blocking the interaction between FLAP and 5-lipoxygenase (5-LO), which is the enzyme responsible for the synthesis of leukotrienes. In vivo studies have demonstrated that 2-Chloro-5-[[4-(4-methylphenyl)-4-oxobutanoyl]amino]benzoic acid can reduce inflammation and tissue damage in animal models of inflammatory diseases.